molecular formula C17H17NO4 B8606555 1-(3,4,5-Trimethoxyphenyl)-3-(3-pyridinyl)-2-propene-1-one

1-(3,4,5-Trimethoxyphenyl)-3-(3-pyridinyl)-2-propene-1-one

Cat. No.: B8606555
M. Wt: 299.32 g/mol
InChI Key: KALPFVZZLNRVHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4,5-Trimethoxyphenyl)-3-(3-pyridinyl)-2-propene-1-one is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H17NO4

Molecular Weight

299.32 g/mol

IUPAC Name

3-pyridin-3-yl-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

InChI

InChI=1S/C17H17NO4/c1-20-15-9-13(10-16(21-2)17(15)22-3)14(19)7-6-12-5-4-8-18-11-12/h4-11H,1-3H3

InChI Key

KALPFVZZLNRVHV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)C=CC2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine 3,4,5-trimethoxyacetophenone (5.25 g, 25 mmol), 3-pyridinecarboxaldehyde (2.35 mL, 25 mmol), piperidine (4.93 mL, 50 mmol), acetic acid (2.86 mL, 50 mmol) and ethanol (25 mL). Heat at reflux for 6 hour s, passing the distillate through a column of 3 Å molecular si eves (25 g). Dilute with ethyl acetate (600 mL), wash with IN sodium hydroxide (200 mL), then water, then saturated sodium chloride. Dry (MgSO4) and evaporate the solvent. Purify by silica gel chromatography (90% ethyl acetate/hexane). Recrystallize (methylene chloride/ethyl ether/hexane) to yield 1.75 g of the title compound; mp 137°-8° C.
Quantity
5.25 g
Type
reactant
Reaction Step One
Quantity
2.35 mL
Type
reactant
Reaction Step Two
Quantity
4.93 mL
Type
reactant
Reaction Step Three
Quantity
2.86 mL
Type
reactant
Reaction Step Four
Quantity
600 mL
Type
solvent
Reaction Step Five
Quantity
25 mL
Type
solvent
Reaction Step Six

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